Cas no 26761-40-0 (Diisodecyl Phthalate (mixture of branched chain isomers))

• Product Name: Diisodecyl Phthalate (mixture of branched chain isomers)
• CAS No: 26761-40-0
• MF: C₂₈H₄₆O₄
• MW: 446.6624
• MDL: MFCD00048389
• CID: 53002
• PubChem ID: 24887527
• Update Time: 2025-10-28

Diisodecyl Phthalate (mixture of branched chain isomers) Chemical and Physical Properties

Names and Identifiers

• Bis(8-methylnonyl) phthalate
• di-isodecyl orthophthalate
• Phthalic acid diisodecyl ester
• 1,2-Benzenedicarboxylic acid diisodecylester
• Diisodecyl Phthalate (mixture of branched chain isomers)
• Diisodecyl phthalate
• Di-iso-decyl phthalate
• Di-iso-decyl phthalate (C10-alkyl ester isomer mix)
• DIDP
• DIDP (mixture of branched chain isomers)
• Phthalic Acid Diisodecyl Ester (mixture of branched chain isomers)
• 1,2-Benzenedicarboxylicacid, diisodecyl ester (9CI)
• Phthalic acid, diisodecyl ester (6CI,8CI)
• Isodecyl alcohol, phthalate (2:1) (8CI)
• Bis(isodecyl) phthalate
• Emkarate 1020
• Hexaplas DIDP
• Isodecyl phthalate
• JayflexDIDP
• PX 120
• Palatinol Z
• Plasthall DIDP
• Reomol DiDP
• Sansocizer DIDP
• Sicol184
• Vestinol DZ
• di-isodecyl phthalate
• Plasticized ddp
• DIDP (plasticizer)
• Bis(isodecyl)phthalate
• Di(i-decyl) phthalate
• Sicol 184
• Phthalic acid, diisodecyl ester
• Di-''isodecyl'' phthalate
• 1,2-Benzenedicarboxylic acid, bis(8-methylnonyl) ester
• 1,2-Benzenedicarboxylic acid, diisodecyl ester
• Phthalic acid, bis(8-methylnonyl) ester
• 1,2-Benzened
• WF93T741QI
• CAS-68515-49-1
• MFCD00048389
• Monodesmethylisoproturon
• Bis-(8-methylnonyl)phthalate
• NS00006613
• ?Diisodecyl phthalate
• DSSTox_CID_8666
• 1,2-Benzenedicarboxylic acid, bis(8-methylnonyl) ester (9CI); Phthalic acid, bis(8-methylnonyl) ester (8CI); Diisodecyl phthalate
• 1,2-Benzenedicarboxylicacid,bis(8-methylnonyl)ester
• 19269-67-1
• CS-W013841
• FT-0606278
• 119394-45-5
• CCRIS 6194
• BIDD:ER0436
• 68515-49-1
• EINECS 247-977-1
• DTXSID50274032
• Tox21_300530
• DSSTox_RID_78654
• NCGC00254318-01
• SCHEMBL22307
• Q904337
• J-016536
• 1,2-Benzenedicarboxylic acid, 4,4'-carbonylbis-, 1,1',2,2'-tetraisodecyl ester
• DSSTox_GSID_28666
• Diisodecyl phthalate, Selectophore(TM), >=99.0%
• UNII-WF93T741QI
• CHEBI:34709
• 89-16-7
• DIISODECYL PHTHALATE [HSDB]
• NCGC00248087-01
• FT-0667183
• BRN 2171889
• 1,2-Benzenedicarboxylicacid,di-C9-11-branchedalkylesters,C10-rich
• HSDB 930
• EC 271-091-4
• 1,2-Benzenedicarboxylic acid, 1,2-diisodecyl ester
• di(isodecyl) phthalate
• 26761-40-0
• 1,2-Benzenedicarboxylic acid diisodecyl ester
• Bis(8-methylnonyl) phthalate, analytical standard
• FT-0696778
• Phthalic acid, bis-8-methylnonyl ester
• NCGC00248087-02
• D97452
• EINECS 271-091-4
• EINECS 201-884-2
• FT-0667182
• P0299
• bis(8-methylnonyl) benzene-1,2-dicarboxylate
• Diisodecylphthalate
• AKOS015888325
• CHEMBL3183266
• 99% (sum of isomers, GC)
• DB-319179
• 1ST1130

• MDL： MFCD00048389
• Inchi： 1S/C28H46O4/c1-23(2)17-11-7-5-9-15-21-31-27(29)25-19-13-14-20-26(25)28(30)32-22-16-10-6-8-12-18-24(3)4/h13-14,19-20,23-24H,5-12,15-18,21-22H2,1-4H3
• InChI Key： ZVFDTKUVRCTHQE-UHFFFAOYSA-N
• SMILES： O(C(C1=C([H])C([H])=C([H])C([H])=C1C(=O)OC([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])=O)C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 446.33961
• Monoisotopic Mass: 446.33961
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 20
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 10.6
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.965 g/mL at 20 °C(lit.)
• Melting Point: 235°C
• Boiling Point: 475.97°C (rough estimate)
• Flash Point: Fahrenheit: 527 ° f
  Celsius: 275 ° c
  
• Refractive Index: n20/D 1.486
• Solubility: 0.00028g/l
• PSA: 52.60000
• LogP: 7.99340
• Sensitiveness: Sensitive to humidity
• Solubility: Soluble in alcohols, ketones, ethers, esters, aliphatic hydrocarbons, aromatics and halogenated hydrocarbons, insoluble in glycerol, diols and some amines
• Vapor Pressure: 5.63E-10mmHg at 25°C

Diisodecyl Phthalate (mixture of branched chain isomers) Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H410
• Warning Statement： P273,P501
• Hazardous Material transportation number：UN 3082 9 / PGIII
• WGK Germany：1
• Hazard Category Code： 50/53
• Safety Instruction： 60-61；S23;S24-25
• RTECS：TI1270000
• Hazardous Material Identification：
• Storage Condition：Sealed storage.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Diisodecyl Phthalate (mixture of branched chain isomers)

Diisodecyl Phthalate (mixture of branched chain isomers) - CAS No. 26761-40-0

Diisodecyl Phthalate (DIDP), also known by its CAS number 26761-40-0, is a widely used plasticizer in the chemical and pharmaceutical industries. This compound is a mixture of branched chain isomers, which contributes to its unique properties and versatility in various applications. DIDP is particularly valued for its ability to enhance the flexibility, durability, and processability of polymers, making it an essential component in the production of a wide range of products.

The chemical structure of Diisodecyl Phthalate consists of a phthalic acid ester with two isodecyl groups. The branched nature of these isodecyl chains imparts specific physical and chemical characteristics that distinguish DIDP from other phthalate plasticizers. These properties include excellent resistance to extraction, low volatility, and good compatibility with a variety of polymer matrices. As a result, DIDP is commonly used in the manufacturing of PVC (polyvinyl chloride) products, such as flooring, wall coverings, automotive parts, and medical devices.

Recent research has focused on the environmental and health impacts of phthalate plasticizers, including DIDP. Studies have shown that while some phthalates may pose health risks due to their potential endocrine-disrupting properties, DIDP has been found to have a lower toxicity profile compared to other phthalates like DEHP (di(2-ethylhexyl) phthalate). This reduced toxicity makes DIDP a preferred choice for applications where safety and regulatory compliance are critical.

In the pharmaceutical industry, Diisodecyl Phthalate is utilized as a plasticizer in the formulation of controlled-release drug delivery systems. Its ability to modulate the release rate of active pharmaceutical ingredients (APIs) ensures consistent and predictable drug delivery, which is crucial for therapeutic efficacy. Additionally, DIDP's low volatility and stability under various processing conditions make it suitable for use in both solid and liquid dosage forms.

The environmental fate and behavior of DIDP have also been subjects of extensive research. Studies indicate that DIDP has a relatively low bioaccumulation potential and degrades more rapidly in the environment compared to other phthalates. This characteristic reduces its long-term environmental impact and aligns with growing sustainability goals in the chemical industry. However, ongoing monitoring and assessment are necessary to ensure that its use remains environmentally responsible.

In terms of regulatory compliance, Diisodecyl Phthalate has been evaluated by various international agencies. The European Chemicals Agency (ECHA) has classified DIDP as not meeting the criteria for classification as a substance of very high concern (SVHC). Similarly, the U.S. Environmental Protection Agency (EPA) has not listed DIDP as a hazardous substance under the Toxic Substances Control Act (TSCA). These regulatory assessments provide confidence in the safe use of DIDP across different industries.

In conclusion, Diisodecyl Phthalate (DIDP), with its CAS number 26761-40-0, is a versatile and widely used plasticizer that offers numerous benefits in both industrial and pharmaceutical applications. Its favorable properties, including low toxicity, good compatibility with polymers, and environmental degradability, make it an attractive choice for manufacturers seeking reliable and safe materials. As research continues to advance our understanding of this compound, its role in innovative product development is likely to expand further.